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Compound of Interest

Compound Name: 4-Chloro-3,5-dinitrobenzoic acid

Cat. No.: B091040 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 4-Chloro-3,5-dinitrobenzoic acid, a compound requiring careful handling due to

its potential hazards. Adherence to these protocols is critical for personnel safety and

environmental protection.

Hazard Profile and Safety Summary
4-Chloro-3,5-dinitrobenzoic acid is a hazardous substance, primarily classified as a skin and

eye irritant.[1][2][3][4][5] It is crucial to handle this compound and any contaminated materials

as hazardous waste. The compound is designated under Storage Class 4.1A for "Other

explosive hazardous materials," highlighting the need for cautious handling to avoid shock and

friction.[1][2] Incompatible materials include strong oxidizing agents.[6][7]

Immediate Safety and Handling Precautions:

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[6][8]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe

shoes.[6][9]
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Respiratory Protection: Work in a well-ventilated fume hood. If dust is generated, use a

NIOSH-approved respirator with a particle filter.[1][6]

Spill Response:

In case of a spill, evacuate the area and ensure adequate ventilation.[1][7]

For small spills, use an inert absorbent material like vermiculite or dry sand to sweep up

the solid.[6][7] Avoid using combustible materials such as paper towels.[7]

Collect the absorbed material and contaminated surfaces into a sealed, properly labeled

container for hazardous waste disposal.[7]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[6]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[6]

Inhalation: Move the person to fresh air.[6]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[6]

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for 4-Chloro-3,5-
dinitrobenzoic acid.
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Property Value

Molecular Formula C7H3ClN2O6

Molecular Weight 246.56 g/mol

Melting Point 159.00 - 162.00 °C / 318.2 - 323.6 °F[6]

Appearance Yellow Powder Solid[6]

GHS Hazard Classifications
Skin Irritation (Category 2), Eye Irritation

(Category 2A)[1][2]

Storage Class 4.1A - Other explosive hazardous materials[2]

Step-by-Step Disposal Protocol
The required procedure for the disposal of 4-Chloro-3,5-dinitrobenzoic acid and its

contaminated materials is to manage them as hazardous waste through a licensed and

approved waste disposal company.[4][7][9] High-temperature incineration is a probable

disposal method.[7]

Waste Segregation and Collection:

Solid Waste: Collect any surplus or expired 4-Chloro-3,5-dinitrobenzoic acid in a

designated, clearly labeled hazardous waste container.[9] The container should be robust,

chemically resistant, and have a secure, tight-fitting lid.[7]

Contaminated Materials: Any materials that have come into contact with the compound,

such as weighing paper, gloves, and absorbent pads, must also be placed in the same

hazardous waste container.[9]

Solutions: If the compound is in a solvent, it should be collected in a designated liquid

hazardous waste container. Ensure the solvent is compatible with the other contents of the

container.[9]

Incompatibles: Do not mix this waste with other chemical waste streams, especially strong

oxidizing agents.[6][7]
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Container Labeling:

Properly label the hazardous waste container with the following information:[9]

The words "Hazardous Waste"

The full chemical name: "4-Chloro-3,5-dinitrobenzoic acid"

The associated hazards (e.g., "Irritant," "Explosive Hazard")

The date of accumulation

Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.[9]

The storage area should have secondary containment to prevent the spread of material in

case of a leak.[9]

Do not fill the waste container to more than 80% capacity to allow for vapor expansion.[7]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the

waste.[7][9]

Provide the disposal company with the Safety Data Sheet (SDS) for the compound.[9]

Regulatory Compliance:

All hazardous waste must be managed in accordance with local, state, and federal

regulations.[10] In the United States, this includes regulations from the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and

the Department of Transportation (DOT) for transportation.[7]

Experimental Protocols
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No specific, validated experimental protocols for the laboratory-scale neutralization or

degradation of 4-Chloro-3,5-dinitrobenzoic acid were found in the searched literature.

Attempting to treat or neutralize this chemical without expert guidance is not recommended.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of 4-Chloro-3,5-
dinitrobenzoic acid.
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Caption: General workflow for hazardous chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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